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Compound of Interest

Compound Name: 7-Hydroxywarfarin-d5

Cat. No.: B602753 Get Quote

An In-depth Technical Guide to 7-Hydroxywarfarin-d5

Introduction
7-Hydroxywarfarin-d5 is the deuterium-labeled analogue of 7-Hydroxywarfarin, a primary

metabolite of the widely used anticoagulant, Warfarin.[1][2] The incorporation of five deuterium

atoms on the phenyl ring provides a stable isotopic signature, making it an invaluable tool in

analytical and pharmacokinetic research.[1] Primarily, it serves as an internal standard for the

precise quantification of 7-Hydroxywarfarin in biological matrices using mass spectrometry-

based assays, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1] Its

use significantly enhances the accuracy and reliability of therapeutic drug monitoring and

metabolic studies of Warfarin.[1]

Chemical Properties and Structure
7-Hydroxywarfarin-d5 is a synthetic compound characterized by a coumarin core structure,

identical to its non-labeled counterpart, except for the isotopic labeling. The deuterium atoms

are located on the phenyl group, which minimizes the potential for kinetic isotope effects during

metabolic processes while providing a distinct mass difference for spectrometric analysis.

Chemical Structure:

The IUPAC name for 7-Hydroxywarfarin-d5 is 4,7-dihydroxy-3-(3-oxo-1-(phenyl-d5)butyl)-2H-

chromen-2-one.[1]
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Quantitative Chemical Data

The key chemical properties of 7-Hydroxywarfarin-d5 are summarized in the table below for

easy reference.

Property Value References

CAS Number 94820-65-2 [1][2][3]

Molecular Formula C₁₉H₁₁D₅O₅ [1][2][3]

Molecular Weight 329.36 g/mol [2][3]

Appearance White to off-white solid [2]

Purity ≥98% [3]

Solubility and Storage

Proper handling and storage are critical to maintain the integrity of the compound.

Parameter Details References

Solubility
DMSO: 100 mg/mL (303.62

mM)
[2]

Storage (Solid)
-20°C, sealed, away from

moisture
[2]

Storage (In Solvent)
-80°C for up to 6 months;

-20°C for up to 1 month
[2]

Biological Context: Warfarin Metabolism
Warfarin is administered as a racemic mixture of R- and S-enantiomers. The S-enantiomer is

significantly more potent and is primarily metabolized by the cytochrome P450 enzyme,

CYP2C9.[4][5] The major metabolic pathway is hydroxylation, leading to the formation of S-7-

hydroxywarfarin, which is the most abundant metabolite found in human plasma.[4][6] The

quantification of this metabolite is crucial for understanding the metabolic capacity of patients
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and for investigating drug-drug interactions.[7] 7-Hydroxywarfarin-d5 is used as an internal

standard in studies that investigate this metabolic pathway.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. veeprho.com [veeprho.com]

2. medchemexpress.com [medchemexpress.com]

3. immunomart.com [immunomart.com]

4. Hydroxywarfarin Metabolites Potently Inhibit CYP2C9 Metabolism of S-Warfarin - PMC
[pmc.ncbi.nlm.nih.gov]

5. CYP2C9-catalyzed metabolism of S-warfarin to 7-hydroxywarfarin in vivo and in vitro in
chimeric mice with humanized liver - PubMed [pubmed.ncbi.nlm.nih.gov]

6. Metabolism of R- and S-Warfarin by CYP2C19 into Four Hydroxywarfarins - PMC
[pmc.ncbi.nlm.nih.gov]

7. A chiral HPLC-MS/MS method for simultaneous quantification of warfarin enantiomers and
its major hydroxylation metabolites of CYP2C9 and CYP3A4 in human plasma - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [7-Hydroxywarfarin-d5 chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b602753#7-hydroxywarfarin-d5-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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